Cas no 334017-80-0 (2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid)

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a 3-chlorophenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug development, while the carboxylic acid group allows for further derivatization. Its well-defined molecular architecture makes it valuable for constructing complex molecules, including kinase inhibitors or antimicrobial agents. The compound’s purity and stability under standard conditions ensure reliable performance in organic synthesis. Its utility in medicinal chemistry stems from its balanced reactivity and compatibility with common coupling reactions.

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid structure

334017-80-0 structure

Product Name:2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid

CAS No:334017-80-0

MF:C₁₁H₈ClNO₂S

MW:253.704720497131

MDL:MFCD21898097

CID:5175549

Update Time:2026-03-04

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid
- MDL： MFCD21898097
- Inchi： 1S/C11H8ClNO2S/c1-6-9(11(14)15)13-10(16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
- InChI Key： XJDXXHNSWMJGBT-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(O)=O)N=C1C1=CC=CC(Cl)=C1

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB475064-1 g	2-(3-Chloro-phenyl)-5-methyl-thiazole-4-carboxylic acid	334017-80-0	1g	€651.60	2023-07-18
abcr	AB475064-1g	2-(3-Chloro-phenyl)-5-methyl-thiazole-4-carboxylic acid; .	334017-80-0	1g	€651.60	2025-02-19
abcr	AB475064-5g	2-(3-Chloro-phenyl)-5-methyl-thiazole-4-carboxylic acid; .	334017-80-0	5g	€1846.50	2025-02-19

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid Related Literature

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Additional information on 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid (CAS No. 334017-80-0): A Comprehensive Overview

2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid (CAS No. 334017-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid is composed of a thiazole ring, a chlorophenyl substituent, and a methyl group, all of which contribute to its distinct properties. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The presence of the chlorophenyl group imparts additional electronic and steric effects, enhancing the compound's reactivity and selectivity. The carboxylic acid moiety provides the molecule with acidic properties, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that it may have therapeutic potential in the treatment of various types of cancer, including breast cancer and colorectal cancer.

In addition to its biological activities, 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its low molecular weight and high lipophilicity contribute to its good bioavailability and ability to cross biological membranes.

The synthesis of 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid has been extensively explored in the literature. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 3-chlorothiophenol to form an intermediate thioester, which is then cyclized with methylamine to yield the desired product. This method provides a high yield and purity, making it suitable for large-scale production.

In conclusion, 2-(3-Chlorophenyl)-5-methylthiazole-4-carboxylic acid (CAS No. 334017-80-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.